Cas no 2849-98-1 (2-Propenoic acid,2-methyl-, pentyl ester)

2-Propenoic acid, 2-methyl-, pentyl ester (commonly known as pentyl methacrylate) is an acrylate ester monomer with applications in polymer and coating industries. Its key advantages include a balanced combination of reactivity and stability, making it suitable for free-radical polymerization processes. The pentyl ester group contributes to improved solubility in organic solvents and enhanced flexibility in polymer matrices, resulting in coatings with desirable mechanical properties. This monomer exhibits low volatility and moderate viscosity, facilitating handling and formulation. It is often utilized in the production of adhesives, elastomers, and specialty resins where durability and chemical resistance are required. Proper storage under inert conditions is recommended to prevent premature polymerization.
2-Propenoic acid,2-methyl-, pentyl ester structure
2849-98-1 structure
Product Name:2-Propenoic acid,2-methyl-, pentyl ester
CAS No:2849-98-1
MF:C9H16O2
MW:156.222143173218
MDL:MFCD00053802
CID:268282
PubChem ID:76101
Update Time:2025-06-15

2-Propenoic acid,2-methyl-, pentyl ester Chemical and Physical Properties

Names and Identifiers

    • 2-Propenoic acid,2-methyl-, pentyl ester
    • N-AMYL METHACRYLATE
    • pentyl 2-methylprop-2-enoate
    • amyl methacrylate
    • butyl-methyl methacrylate
    • EINECS 220-655-8
    • methacrylic acid pentyl ester
    • Methacrylsaeure-pentylester
    • n-pentyl methacrylate
    • Pentyl 2-methyl-2-propenoate
    • pentyl methacrylate
    • FT-0628273
    • DTXSID20182716
    • NS00028499
    • AKOS006343226
    • NSC 20963
    • Q27275131
    • C36T5OJV1M
    • CCRIS 7040
    • 2-Propenoic acid, 2-methyl-, pentyl ester
    • Pentyl 2-methylacrylate #
    • 2849-98-1
    • Methacrylic acid, pentyl ester
    • NSC-20963
    • UNII-C36T5OJV1M
    • N-AMYLMETHACRYLATE
    • SCHEMBL36680
    • AI3-14514
    • NSC20963
    • GYDSPAVLTMAXHT-UHFFFAOYSA-N
    • MFCD00053802
    • MDL: MFCD00053802
    • Inchi: 1S/C9H16O2/c1-4-5-6-7-11-9(10)8(2)3/h2,4-7H2,1,3H3
    • InChI Key: GYDSPAVLTMAXHT-UHFFFAOYSA-N
    • SMILES: O(C(C(=C)C)=O)CCCCC

Computed Properties

  • Exact Mass: 156.11500
  • Monoisotopic Mass: 156.115
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 11
  • Rotatable Bond Count: 6
  • Complexity: 139
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 26.3A^2

Experimental Properties

  • Density: 0.89
  • Boiling Point: 73-75°C 17mm
  • Flash Point: 90°C
  • Refractive Index: 1.427
  • PSA: 26.30000
  • LogP: 2.29590

2-Propenoic acid,2-methyl-, pentyl ester Security Information

2-Propenoic acid,2-methyl-, pentyl ester Customs Data

  • HS CODE:2916140000
  • Customs Data:

    China Customs Code:

    2916140000

    Overview:

    2916140000. Methacrylate. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:80.0%

    Declaration elements:

    Product Name, component content, use to, Acrylic acid\Acrylates or esters shall be packaged clearly

    Summary:

    2916140000. other esters of methacrylic acid. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:80.0%

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2-Propenoic acid,2-methyl-, pentyl ester Related Literature

Additional information on 2-Propenoic acid,2-methyl-, pentyl ester

2-Propenoic acid, 2-methyl-, pentyl ester (CAS No. 2849-98-1): A Comprehensive Overview in Modern Chemical Research

2-Propenoic acid, 2-methyl-, pentyl ester, identified by the chemical compound code CAS No. 2849-98-1, is a significant molecule in the realm of organic chemistry and pharmaceutical research. This compound, also known as pentyl methacrylate, belongs to the class of esters derived from methacrylic acid. Its unique structural properties make it a valuable intermediate in various synthetic pathways, particularly in polymer chemistry and drug development. The ester group and the presence of a methyl substituent on the propenoic acid backbone contribute to its reactivity and versatility, enabling its application in multiple industrial and scientific domains.

The CAS No. 2849-98-1 designation ensures unambiguous identification and classification of this chemical substance, facilitating its use in regulatory compliance, safety data sheets, and research documentation. As a derivative of methacrylic acid, pentyl methacrylate exhibits characteristics that are both distinct and useful. The pentyl group introduces a longer hydrocarbon chain compared to shorter alkyl esters, which can influence solubility, boiling point, and reactivity profiles. These properties are particularly relevant in applications such as adhesives, coatings, and polymer modification.

In recent years, the interest in 2-propenoic acid, 2-methyl-, pentyl ester has surged due to its potential applications in advanced material science. Researchers have been exploring its role as a monomer in the synthesis of novel polymers with enhanced mechanical and thermal properties. For instance, copolymerization of pentyl methacrylate with other vinyl monomers has led to the development of high-performance resins used in aerospace and automotive industries. These materials benefit from improved durability and resistance to environmental degradation, making them suitable for demanding applications.

Beyond polymer chemistry, pentyl methacrylate has garnered attention in pharmaceutical research for its potential as a precursor in drug synthesis. The reactivity of the methacrylate group allows for facile functionalization through polymerization techniques or as a crosslinking agent in hydrogels. Recent studies have demonstrated its utility in creating biocompatible matrices for drug delivery systems. These matrices can be tailored to control the release profile of therapeutic agents, improving efficacy and reducing side effects. The ability to modify the polymer structure by incorporating pentyl methacrylate opens new avenues for developing targeted therapies.

The synthesis of 2-propenoic acid, 2-methyl-, pentyl ester typically involves the esterification of methacrylic acid with pentanol under acidic conditions. This reaction is catalyzed by compounds such as sulfuric acid or p-toluenesulfonic acid (PTSA), ensuring high yields and purity. Advances in catalytic systems have further optimized this process, making it more efficient and environmentally friendly. Green chemistry principles have been increasingly applied to reduce waste and energy consumption during production, aligning with global sustainability goals.

In industrial applications, pentyl methacrylate is widely used as an additive to improve the performance of coatings and adhesives. Its ability to enhance film-forming properties makes it indispensable in formulations requiring rapid curing times and superior adhesion strength. Additionally, its compatibility with other additives allows for customized solutions tailored to specific industrial needs. The compound's low volatility compared to other esters also contributes to reduced emissions during application processes.

The toxicological profile of 2-propenoic acid, 2-methyl-, pentyl ester has been thoroughly investigated to ensure safe handling and use. Studies indicate that while it may pose mild irritation risks upon direct contact with skin or eyes, it does not exhibit significant systemic toxicity at typical exposure levels. Proper ventilation and personal protective equipment (PPE) are recommended during handling to minimize any potential health hazards. Regulatory agencies such as the Environmental Protection Agency (EPA) and the European Chemicals Agency (ECHA) have classified this compound based on available data, providing guidelines for safe usage.

Future research directions for pentyl methacrylate are focused on expanding its applications in sustainable technologies. Innovations in biodegradable polymers suggest that modifications to its structure could lead to environmentally friendly alternatives without compromising performance. Furthermore, exploring its role in nanotechnology could unlock new possibilities for advanced materials with unique properties. As synthetic methodologies continue to evolve, the versatility of CAS No. 2849-98-1 is likely to drive further discoveries across multiple scientific disciplines.

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